Unk-Val-Leu-Gly-Lys-NHEt

• IUPAC Name: (2R,3S,4R,5R)-N-[(2S)-1-[[(2S)-1-[[2-[[(2S)-6-amino-1-(ethylamino)-1-oxohexan-2-yl]amino]-2-oxoethyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]-2,3,4,5,6-pentahydroxyhexanamide
• InChI: InChI=1S/C27H52N6O10/c1-6-29-24(40)16(9-7-8-10-28)31-19(36)12-30-25(41)17(11-14(2)3)32-26(42)20(15(4)5)33-27(43)23(39)22(38)21(37)18(35)13-34/h14-18,20-23,34-35,37-39H,6-13,28H2,1-5H3,(H,29,40)(H,30,41)(H,31,36)(H,32,42)(H,33,43)/t16-,17-,18+,20-,21+,22-,23+/m0/s1
• InChI Key: LJDJUTISHBMCCV-YJCZMGKZSA-N
• Canonical SMILES: CCNC(=O)C(CCCCN)NC(=O)CNC(=O)C(CC(C)C)NC(=O)C(C(C)C)NC(=O)C(C(C(C(CO)O)O)O)O
• Isomeric SMILES: CCNC(=O)[C@H](CCCCN)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O
• Molecular Formula: C27H52N6O10
• Molecular Weight: 620.7 g/mol

Description

Peptides are short chains of amino acids linked by peptide bonds. They play key roles in biological functions, including as hormones, neurotransmitters, and cell signaling molecules. The peptide you mentioned seems to contain five amino acids: Valine (Val), Leucine (Leu), Glycine (Gly), Lysine (Lys), and an unknown one (Unk). The “NHEt” at the end likely refers to an ethylamine group.

Synthesis Analysis

Peptides are typically synthesized using techniques like solid-phase peptide synthesis (SPPS), which involves the stepwise addition of amino acids to a growing chain. The process can be optimized to improve yield and purity.

Molecular Structure Analysis

The structure of peptides can be analyzed using various techniques, including mass spectrometry, which can provide information about the molecular weight and sequence of the peptide. Other techniques like X-ray crystallography or NMR spectroscopy can provide detailed information about the three-dimensional structure of the peptide.

Chemical Reactions Analysis

Peptides can undergo various chemical reactions, depending on their amino acid composition and environmental conditions. For example, they can participate in reactions involving their amino or carboxyl groups, or specific side chain functionalities.

Physical And Chemical Properties Analysis

The physical and chemical properties of peptides depend on their amino acid sequence and structure. These properties can be analyzed using various techniques, including chromatography, spectroscopy, and thermal analysis.

Mechanism of Action

The mechanism of action of a peptide depends on its biological role. For example, some peptides act as hormones or neurotransmitters, binding to specific receptors and triggering cellular responses.

Safety and Hazards

The safety and hazards associated with a peptide depend on its specific properties. Some peptides are biologically active and can have potent effects, while others are relatively inert. Safety data sheets and toxicological studies can provide information on potential hazards.

Future Directions

The field of peptide research is rapidly evolving, with new methods for peptide synthesis, analysis, and application being developed. Future directions may include the design of novel peptides for therapeutic applications, the development of more efficient synthesis methods, and the exploration of new roles for peptides in biology.